Cas no 1021207-12-4 (N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide)
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]acetamide
- N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide
- AKOS016468320
- 1021207-12-4
- F5098-0084
- N-(1-(thiophene-2-carbonyl)indolin-6-yl)acetamide
-
- Inchi: 1S/C15H14N2O2S/c1-10(18)16-12-5-4-11-6-7-17(13(11)9-12)15(19)14-3-2-8-20-14/h2-5,8-9H,6-7H2,1H3,(H,16,18)
- InChI Key: ZFDNGBJSJWBYHW-UHFFFAOYSA-N
- SMILES: C(NC1=CC2=C(C=C1)CCN2C(C1SC=CC=1)=O)(=O)C
Computed Properties
- Exact Mass: 286.07759887g/mol
- Monoisotopic Mass: 286.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 77.6Ų
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5098-0084-2μmol |
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide |
1021207-12-4 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5098-0084-5μmol |
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide |
1021207-12-4 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5098-0084-10μmol |
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide |
1021207-12-4 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5098-0084-20μmol |
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide |
1021207-12-4 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5098-0084-1mg |
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide |
1021207-12-4 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5098-0084-2mg |
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide |
1021207-12-4 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5098-0084-3mg |
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide |
1021207-12-4 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5098-0084-4mg |
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide |
1021207-12-4 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5098-0084-5mg |
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide |
1021207-12-4 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5098-0084-10mg |
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide |
1021207-12-4 | 10mg |
$79.0 | 2023-09-10 |
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide
Research Brief on N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide (CAS: 1021207-12-4)
N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide (CAS: 1021207-12-4) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique indole-thiophene hybrid scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.
The synthesis of N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide involves a multi-step process, starting with the acylation of 2,3-dihydro-1H-indole-6-amine with thiophene-2-carbonyl chloride, followed by acetylation of the resulting intermediate. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more robust pharmacological studies. The compound's structural features, including the thiophene carbonyl moiety and the acetamide group, are critical for its bioactivity, as demonstrated by structure-activity relationship (SAR) studies.
In terms of biological activity, N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide has been investigated for its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. For instance, recent in vitro studies have shown that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2) and focal adhesion kinase (FAK), both of which are implicated in cancer progression and inflammation. The compound's ability to disrupt PPIs, particularly those involving the NF-κB signaling pathway, further underscores its therapeutic potential.
Preclinical evaluations of N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. Animal models of inflammation and cancer have shown significant reduction in disease markers upon treatment with this compound, suggesting its potential as a lead candidate for further development. However, challenges such as off-target effects and toxicity profiles need to be addressed in future studies.
In conclusion, N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide represents a promising scaffold for the development of novel therapeutics targeting inflammation and cancer. Ongoing research aims to optimize its pharmacological properties and explore its applications in other disease areas. The compound's unique structural features and demonstrated bioactivity make it a valuable subject of study in the field of chemical biology and drug discovery.
1021207-12-4 (N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)